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Torachrysone Tetraglucoside: A Technical Guide
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Abstract
Torachrysone tetraglucoside is a phenolic glycoside first isolated from the seeds of the

leguminous plant Cassia tora.[1][2][3] This document provides a comprehensive overview of its

known physical and chemical properties, drawing from the primary scientific literature. It

includes a summary of its basic characteristics and outlines the methodologies for its isolation

and characterization. This guide is intended to serve as a foundational resource for researchers

investigating the potential applications of Torachrysone tetraglucoside in drug discovery and

development.

Chemical and Physical Properties
Torachrysone tetraglucoside is a complex natural product belonging to the naphthalene

glycoside class.[2] Its structure consists of a torachrysone aglycone linked to a tetraglucoside

chain. The comprehensive characterization of this compound was first reported by Hatano et al.

in 1999.[2]

Tabulated Physical and Chemical Data
The following table summarizes the available quantitative data for Torachrysone
tetraglucoside and its aglycone, Torachrysone. Data for related compounds are provided for
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comparative purposes.

Property
Torachrysone
Tetraglucoside

Torachrysone
(Aglycone)

Torachrysone
8-β-
gentiobioside

Torachrysone
Triglucoside

Molecular

Formula
C₃₈H₅₄O₂₄[4] C₁₄H₁₄O₄ C₂₆H₃₄O₁₄[5] C₃₂H₄₄O₁₉

Molecular Weight 894.82 g/mol [4] 246.26 g/mol 570.5 g/mol [5] 732.68 g/mol [6]

CAS Number 245724-10-1[4] 22649-04-3 245724-09-8[5] 1002727-58-3[6]

Appearance

Yellow,

amorphous

powder

- Solid[5] -

Melting Point Not Reported Not Reported 221 °C[5]
249-251 °C

(Methanol)[6]

Optical Rotation
[α]D: -68° (c =

1.0, MeOH)
- - -

Solubility

Soluble in

Methanol,

DMSO, Pyridine,

Ethanol.[7]

Slightly soluble

or insoluble (< 1

mg/ml).

- -

Soluble in

DMSO, Pyridine,

Methanol,

Ethanol.[7]

Spectral Data
Detailed spectral data is crucial for the unambiguous identification of Torachrysone
tetraglucoside. The primary literature (Hatano et al., 1999) provides the following key spectral

information.

UV-Vis Spectroscopy: The UV spectrum, recorded in methanol, shows absorption maxima

(λmax) at 228, 278, and 342 nm.
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Mass Spectrometry (MS): Fast Atom Bombardment Mass Spectrometry (FAB-MS) shows a

negative-ion peak at m/z 893 [M-H]⁻.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H-NMR (in CD₃OD): The proton NMR spectrum displays characteristic signals for the

torachrysone aglycone and the four glucose units. Key signals include aromatic protons, a

methoxy group, and an acetyl group of the aglycone, along with anomeric protons of the

sugar moieties.

¹³C-NMR (in CD₃OD): The carbon NMR spectrum confirms the presence of 38 carbons,

corresponding to the molecular formula. Signals are assigned to the torachrysone core

and the four glucose residues.

Experimental Protocols
The following sections detail the experimental methodologies for the isolation, characterization,

and biological evaluation of Torachrysone tetraglucoside, based on the foundational work by

Hatano et al. (1999).

Isolation and Purification of Torachrysone
Tetraglucoside
The isolation of Torachrysone tetraglucoside from the seeds of Cassia tora involves a multi-

step extraction and chromatographic process.

Workflow for Isolation:
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Fig. 1: Isolation workflow for Torachrysone tetraglucoside.
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Extraction: The dried seeds of Cassia tora are ground and extracted with methanol. The

resulting extract is concentrated under reduced pressure.

Solvent Partitioning: The concentrated extract is partitioned between n-hexane, ethyl

acetate, and water. The aqueous layer, containing the polar glycosides, is retained.

Column Chromatography:

The aqueous layer is subjected to column chromatography on a Diaion HP-20 resin,

eluting with a gradient of water and methanol.

Fractions containing the target compound are further purified by Sephadex LH-20 column

chromatography.

High-Performance Liquid Chromatography (HPLC): Final purification is achieved by

preparative reverse-phase HPLC to yield pure Torachrysone tetraglucoside.

Structure Elucidation
The structure of Torachrysone tetraglucoside was elucidated using a combination of

spectroscopic techniques and chemical methods.

Acid Hydrolysis: Acid hydrolysis of Torachrysone tetraglucoside yields the aglycone,

torachrysone, and D-glucose, which can be identified by chromatographic comparison with

authentic samples. This confirms the nature of the sugar units.

Spectroscopic Analysis: The complete structure, including the linkages of the tetraglucoside

chain, is determined by detailed analysis of ¹H-NMR, ¹³C-NMR, and FAB-MS data.

Antibacterial Activity Assay
The antibacterial activity of Torachrysone tetraglucoside and related compounds has been

evaluated against several bacterial strains, including methicillin-resistant Staphylococcus

aureus (MRSA).

Method: A standard broth microdilution method is used to determine the Minimum Inhibitory

Concentration (MIC).
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Procedure: The test compound is serially diluted in a suitable broth medium in a 96-well

microplate. Each well is inoculated with a standardized bacterial suspension. The plates are

incubated, and the MIC is determined as the lowest concentration of the compound that

completely inhibits visible bacterial growth.

Biological Activity and Signaling Pathways
The primary reported biological activity of Torachrysone tetraglucoside is its antibacterial

effect against methicillin-resistant Staphylococcus aureus.[2] While the specific signaling

pathways affected by the tetraglucoside have not been elucidated, research on the related

compound, Torachrysone-8-O-β-d-glucoside, provides insights into potential mechanisms of

action for this class of compounds.

Torachrysone-8-O-β-d-glucoside has been shown to exhibit anti-inflammatory effects by

inhibiting aldose reductase.[8] This enzyme is involved in the metabolism of lipid peroxidation

products. The proposed mechanism involves the upregulation of antioxidant factors

downstream of NRF2.[8]

Hypothesized Signaling Pathway Involvement:

Cellular Environment

Torachrysone Glycosides

Aldose Reductase
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Fig. 2: Potential signaling pathway modulation by Torachrysone glycosides.
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Further research is required to determine if Torachrysone tetraglucoside shares this or other

mechanisms of action and to fully characterize its biological activity profile and impact on

cellular signaling pathways.

Conclusion
Torachrysone tetraglucoside is a structurally complex natural product with documented

antibacterial properties. This guide provides a summary of its known physical and chemical

characteristics and the experimental procedures for its study. The limited data on its broader

biological activities and mechanism of action highlight opportunities for future research. A

deeper understanding of its pharmacological profile could position Torachrysone
tetraglucoside as a lead compound for the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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